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Compound of Interest

Compound Name: lodoethane-1-D1

Cat. No.: B3044163

This technical guide provides a comprehensive overview of iodoethane-1-d1, a deuterated
isotopologue of iodoethane, intended for researchers, scientists, and professionals in drug
development. This document details its chemical properties, and potential synthetic
approaches, and presents data in a structured format.

Chemical Properties and Identification

lodoethane-1-d1, also known as [1-2Hi]ethyl iodide, is a valuable isotopically labeled
compound used in various research applications, including mechanistic studies and as a tracer.
[1] The incorporation of a deuterium atom at the first position provides a means to track the
molecule's fate in chemical reactions and biological systems.

Summary of Quantitative Data
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Property

Value

Source(s)

Molecular Weight

156.97 g/mol

[1]2]

Monoisotopic Mass

156.94987 Da

Chemical Formula

C2Ha4DI

[1]

CAS Number

3652-81-1

[1]2]

Isotopic Enrichment

>98 atom % D

[2]

Appearance Colorless liquid [3]
Room temperature, protected
Storage _ , . [2][3]
from light, moisture, and air
Synonyms:

e [1-2H1]Ethyl iodide[1]

e 1-lodoethane-d[1]

e 1-lodoethane-1-d[1]

« Ethyl iodide-1-d[1]

e Ethyl-1-d1 iodide[1]

e 1-deuterio-1-iodoethane

Experimental Protocols: Synthesis

A standard method for the preparation of iodoalkanes involves the reaction of the

corresponding alcohol with a source of iodine, such as phosphorus triiodide (Pl3). Phosphorus

triiodide is often generated in situ from red phosphorus and iodine.[4] To synthesize

iodoethane-1-d1, this procedure would be adapted using ethanol-1-d1 as the starting material.

General Protocol for the Synthesis of lodoethane from Ethanol:
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e Reaction Setup: In a round-bottomed flask fitted with a reflux condenser, place red
phosphorus and ethanol.[4]

o Addition of lodine: Add powdered iodine in small portions to the flask while monitoring the
reaction, as it is exothermic.[4]

o Reflux: After the addition of iodine is complete, allow the mixture to stand and then heat it on
a water bath to drive the reaction to completion.[4]

o Work-up: The resulting iodoethane is then purified through distillation and washing steps to
remove unreacted starting materials and byproducts.[4]

For the synthesis of iodoethane-1-d1, ethanol-1-d1 would be substituted for ethanol in the
above procedure. The other reagents would remain the same.

Visualization of Synthetic Pathway

The following diagram illustrates the general synthetic pathway for the production of
iodoalkanes from alcohols, which is applicable for the synthesis of iodoethane-1-d1.

Generalized Synthesis of lodoalkanes

Red Phosphorus (P) lodine (I2)
+12
Alcohol (R-OH) Phosphorus Triiodide (Pls)
(e.g., Ethanol-1-d1) (in situ generation)
+Pls + Pl

el el (o) Phosphorous Acid (HsPOs)

(e.g., lodoethane-1-d1)

Click to download full resolution via product page

Generalized synthesis of iodoalkanes.
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Stability and Storage

lodoethane-1-d1 is a stable compound but can discolor upon exposure to light.[3] It is
incompatible with strong bases, magnesium, and strong oxidizing agents.[3] For long-term
storage, it is recommended to keep the compound at room temperature, protected from light,
moisture, and air.[2][3] It is also advised to re-analyze the chemical purity of the compound
after three years of storage.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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